Cas no 1455-20-5 (2-Butylthiophene)

• Product Name: 2-Butylthiophene
• CAS No: 1455-20-5
• MF: C₈H₁₂S
• MW: 140.245881080627
• MDL: MFCD00022534
• CID: 83686
• Update Time: 2025-05-25

2-Butylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Butylthiophene
• 2-N-BUTYLTHIOPHENE
• 2-n-Butylthiopheneneat
• [1] 2-Butylthiophene
• 2-Butylthiophen
• 2-butyl-thiophene
• 2-THIENYLBUTANE
• THENYLPROPANE
• Thiophene,2-butyl
• Thiophene, 2-butyl-
• 2-n-Butylthiophene, 97+%
• 2-N-BUTYLTHIOPHENE, 98+%
• MNDZHERKKXUTOE-UHFFFAOYSA-N
• AK142166
• 2-N- Butyl Thiophene
• Thiophene, butyl-
• 2-N-Butylthiophene, AldrichCPR
• FCH917301
• AX8077577
• ST50823722
• Z5462

• MDL： MFCD00022534
• Inchi： 1S/C8H12S/c1-2-3-5-8-6-4-7-9-8/h4,6-7H,2-3,5H2,1H3
• InChI Key： MNDZHERKKXUTOE-UHFFFAOYSA-N
• SMILES： C1(CCCC)SC=CC=1
• BRN： 107046

Computed Properties

• Exact Mass: 140.06600
• Monoisotopic Mass: 140.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0,97 g/cm3
• Melting Point: -56.9°C (estimate)
• Boiling Point: 181°C at 760 mmHg
• Flash Point: 35°C
• Refractive Index: 1.5020
• Solubility: Soluble in acetone and DMSO.
• PSA: 28.24000
• LogP: 3.09070
• Solubility: Insoluble in water.

2-Butylthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P280-P240-P303
  P361
  P353-P403
  P235-P501A
• Hazardous Material transportation number：1993
• Hazard Category Code： 10-22
• Safety Instruction： S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD77577)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Butylthiophene

Comprehensive Guide to 2-Butylthiophene (CAS No. 1455-20-5): Properties, Applications, and Industry Insights

2-Butylthiophene (CAS No. 1455-20-5) is a specialized organic compound belonging to the thiophene family, renowned for its unique chemical structure and versatile applications. With the growing demand for high-performance materials in sectors like electronics, pharmaceuticals, and agrochemicals, this compound has garnered significant attention. Its molecular formula, C₈H₁₂S, features a thiophene ring substituted with a butyl group, contributing to its distinct physicochemical properties. Researchers and industry professionals frequently search for terms like "2-Butylthiophene synthesis", "CAS 1455-20-5 applications", and "thiophene derivatives in organic electronics", reflecting its relevance in modern chemistry.

The physical and chemical properties of 2-Butylthiophene make it a valuable intermediate in synthetic chemistry. It exhibits a boiling point of approximately 180–182°C and a density of 0.95 g/cm³, with a characteristic aromatic odor. Its solubility in organic solvents like ethanol and ether, combined with low water solubility, makes it ideal for hydrophobic formulations. Recent studies highlight its role in organic semiconductors and conductive polymers, addressing trending topics such as "sustainable material innovation" and "green chemistry alternatives". These attributes align with the global shift toward eco-friendly technologies.

In the pharmaceutical industry, 2-Butylthiophene serves as a building block for drug development, particularly in designing molecules with enhanced bioavailability. Its structural motif is found in compounds targeting central nervous system (CNS) disorders and anti-inflammatory agents. Queries like "thiophene-based drug discovery" and "CAS 1455-20-5 in medicinal chemistry" underscore its therapeutic potential. Additionally, its use in flavor and fragrance formulations caters to the food and cosmetics sectors, where natural and synthetic aroma compounds are in high demand.

The agrochemical sector leverages 2-Butylthiophene for developing advanced pesticides and herbicides. Its ability to modify biological activity makes it a candidate for crop protection solutions, resonating with searches like "thiophene derivatives in agriculture". Furthermore, its incorporation into OLEDs (Organic Light-Emitting Diodes) and solar cells addresses the surge in interest around "renewable energy materials" and "flexible electronics", positioning it as a cornerstone in next-generation technologies.

From a safety and handling perspective, 2-Butylthiophene requires standard laboratory precautions, including ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulations, proper storage away from oxidizers is recommended. Industry discussions often include "safe handling of thiophene compounds" and "CAS 1455-20-5 storage guidelines", emphasizing operational best practices.

In conclusion, 2-Butylthiophene (CAS No. 1455-20-5) exemplifies innovation across multiple disciplines. Its adaptability in high-tech applications, life sciences, and sustainable industries ensures its continued prominence. As research evolves, queries such as "future of thiophene chemistry" and "1455-20-5 market trends" will likely drive further exploration, solidifying its role in advancing material science and chemical engineering.